Cas no 251307-31-0 (4-(3,4-dichlorophenyl)-5-methanesulfonyl-N,N-dimethylpyrimidin-2-amine)

• Product Name: 4-(3,4-dichlorophenyl)-5-methanesulfonyl-N,N-dimethylpyrimidin-2-amine
• CAS No: 251307-31-0
• MF: C₁₃H₁₃Cl₂N₃O₂S
• MW: 346.232219457626
• CID: 5214008
• Update Time: 2025-06-29

4-(3,4-dichlorophenyl)-5-methanesulfonyl-N,N-dimethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)-5-methanesulfonyl-N,N-dimethylpyrimidin-2-amine

• Inchi： 1S/C13H13Cl2N3O2S/c1-18(2)13-16-7-11(21(3,19)20)12(17-13)8-4-5-9(14)10(15)6-8/h4-7H,1-3H3
• InChI Key： WJTRNRNRLVBZAV-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NC=C(S(C)(=O)=O)C(C2=CC=C(Cl)C(Cl)=C2)=N1

Additional information on 4-(3,4-dichlorophenyl)-5-methanesulfonyl-N,N-dimethylpyrimidin-2-amine

Comprehensive Overview of 4-(3,4-dichlorophenyl)-5-methanesulfonyl-N,N-dimethylpyrimidin-2-amine (CAS No. 251307-31-0)

The compound 4-(3,4-dichlorophenyl)-5-methanesulfonyl-N,N-dimethylpyrimidin-2-amine (CAS No. 251307-31-0) is a pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dichlorophenyl and methanesulfonyl groups, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for novel pyrimidine-based compounds like 4-(3,4-dichlorophenyl)-5-methanesulfonyl-N,N-dimethylpyrimidin-2-amine has surged due to their versatility in medicinal chemistry. The compound's N,N-dimethyl moiety enhances its bioavailability, a critical factor in drug design. This aligns with current trends in personalized medicine, where optimizing pharmacokinetics is paramount. Additionally, its potential as a kinase inhibitor has sparked interest in oncology research, addressing the growing need for targeted cancer therapies.

The synthesis of CAS No. 251307-31-0 involves multi-step organic reactions, with emphasis on the introduction of the methanesulfonyl group, which contributes to its stability and reactivity. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring its purity and consistency for research purposes. These methods are crucial for meeting the stringent quality standards required in preclinical studies.

From an environmental perspective, the biodegradability and ecotoxicology of 4-(3,4-dichlorophenyl)-5-methanesulfonyl-N,N-dimethylpyrimidin-2-amine are under investigation. With sustainability becoming a key concern in chemical industries, researchers are evaluating its environmental impact and exploring greener synthesis routes. This reflects the broader shift toward eco-friendly practices in chemical manufacturing, a topic frequently searched by professionals in the field.

In the agrochemical sector, derivatives of pyrimidin-2-amine are being studied for their herbicidal and fungicidal properties. The dichlorophenyl group in CAS No. 251307-31-0 is particularly noteworthy for its role in enhancing pesticidal activity. This has led to inquiries about its potential in developing next-generation crop protection agents, especially amid rising global food security challenges.

Another area of interest is the computational modeling of 4-(3,4-dichlorophenyl)-5-methanesulfonyl-N,N-dimethylpyrimidin-2-amine, leveraging AI-driven tools to predict its interactions with biological targets. This approach aligns with the increasing integration of artificial intelligence in drug discovery, a hot topic in scientific communities. Such advancements are expected to accelerate the identification of new therapeutic applications for this compound.

Regulatory considerations for CAS No. 251307-31-0 are also a focal point, particularly in regions with stringent chemical safety laws. Compliance with REACH and other frameworks ensures its safe handling and use in research. This aspect is frequently queried by industry professionals seeking to navigate complex regulatory landscapes.

In summary, 4-(3,4-dichlorophenyl)-5-methanesulfonyl-N,N-dimethylpyrimidin-2-amine represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and beyond. Its study continues to evolve, driven by technological advancements and societal needs, making it a compelling subject for ongoing research and development.